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Compound of Interest

Compound Name: ZONYL FS-300

Cat. No.: B1180619

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

ZONYL FS-300 is a nonionic fluorosurfactant known for its ability to significantly lower surface
tension in agueous media.[1][2] Composed of 40 wt% fluorosurfactant and 60 wt% water, this
clear yellow liquid has been utilized in various applications due to its effectiveness as a wetting
and leveling agent.[1] However, it is important to note that ZONYL® fluorosurfactant and
repellent grades were discontinued between 2009 and 2014 and have been replaced by
Chemours Capstone™ fluorosurfactants.[3] This guide provides a detailed overview of the
safety, handling, and disposal of ZONYL FS-300 for laboratory use, based on available safety
data sheets and technical information.

Section 1: Product Identification and Properties

This section outlines the key physical and chemical properties of ZONYL FS-300, crucial for
safe handling and experimental design.
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Property Value Reference
N 40 wt% fluorosurfactant, 60
Composition [1]
wt% water
Appearance Clear yellow liquid [1]
lonic Character Nonionic [1]
Density at 25°C (77°F) 9.4 Ib/gal [1]

Upper Cloud Point

> 99°C (210°F)

[1]

Solubility in other solvents

40 g/l

[4]

UN Number

3082

[4]

UN Proper Shipping Name

Environmentally hazardous
substance, liquid, n.o.s.
(Telomer B monoether with

polyethylene glycol)

[4]

Transport Hazard Class

9

[4]

Packing Group

[4]

Section 2: Hazard Identification and Safety

Precautions

ZONYL FS-300 is classified as toxic to aquatic organisms and may cause long-term adverse

effects in the aquatic environment.[2][4] Inhalation of aerosol or fine spray mist may cause

serious respiratory problems, and inhalation of decomposition products in high concentrations

can lead to shortness of breath (lung oedema).[4]

GHS Classification and Precautionary Statements

While a specific GHS classification is not readily available in the provided search results, the

risk and safety phrases under older regulations provide guidance:

e R51/53: Toxic to aquatic organisms, may cause long-term adverse effects in the aquatic

environment.[4]
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e S57: Use appropriate container to avoid environmental contamination.[4]
e S60: This material and its container must be disposed of as hazardous waste.[4]

e S61: Avoid release to the environment. Refer to special instructions/Safety data sheets.[4]

Personal Protective Equipment (PPE) Workflow

Proper PPE is essential when handling ZONYL FS-300. The following diagram outlines the
recommended PPE workflow.

Caption: Recommended Personal Protective Equipment (PPE) workflow for handling ZONYL
FS-300.

Section 3: Experimental Protocols and Data

This section provides an overview of the experimental context and data related to the
performance of ZONYL FS-300.

Surface Tension Reduction

ZONYL FS-300 is highly effective at reducing the surface tension of various aqueous solutions.
The following table summarizes its performance at different concentrations in various media.

Surface Surface Surface Surface Surface
Concentrati Tension in Tension in Tension in Tension in Tension in
on (% Solid) DI Water 25% H2S04 70% HNOs 10% KOH 37% HCI
(dyn/cm) (dyn/cm) (dyn/cm) (dyn/cm) (dyn/cm)
0.001 29 34 35 32 30
0.01 24 25 26 24 26
0.1 23 22 22 23 25

Methodology for Surface Tension Measurement: While the specific method for the data above
is not detailed in the provided documents, surface tension is typically measured using a
tensiometer (e.g., Du Nouy ring method or Wilhelmy plate method) at a controlled temperature
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(in this case, 25°C). The instrument measures the force required to detach a probe from the
liquid surface, which is then used to calculate the surface tension.

Foaming Properties

ZONYL FS-300 is described as an effective foamer.

Foam Volume after 10 min

Medium Initial Foam Volume (mL)

(mL)
DI Water 172 168
300 ppm Caz+ 156 135

Methodology for Foam Volume Measurement (Ross-Miles Foam Test): The Ross-Miles foam
test (ASTM D1173) is a standard method for measuring the foaming properties of surfactants. A
specified volume and concentration of the surfactant solution is dropped from a fixed height

into a larger volume of the same solution in a graduated cylinder. The initial foam height is
measured, and then measured again after a set period (e.g., 10 minutes) to assess foam
stability.

Biodegradability

ZONYL FS-300 is considered to be ultimately biodegradable according to European Regulation
648/2004/EC.[1] It met the 60% or greater biodegradability criteria in 28 days.[1]

Methodology for Biodegradability Testing (OECD 301B): The OECD 301B test (Ready
Biodegradability: CO2 Evolution Test) is a standard method to determine the ready
biodegradability of organic chemicals. A solution of the test substance is inoculated with
microorganisms (typically from wastewater treatment plant effluent) in a mineral medium. The
degradation of the test substance is followed by measuring the amount of carbon dioxide
produced over a 28-day period.

Section 4: Handling, Storage, and Disposal

Proper procedures for handling, storage, and disposal are critical to ensure laboratory safety
and environmental protection.
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Handling and Storage Workflow

The following diagram illustrates the key considerations for the safe handling and storage of
ZONYL FS-300.

Caption: Workflow for the safe handling, storage, and disposal of ZONYL FS-300.

Disposal Considerations

ZONYL FS-300 and its container must be disposed of as hazardous waste.[4] It should not be
discharged into sewer systems.[5] The material can be disposed of by removal to a licensed
chemical destruction plant or by controlled incineration with flue gas scrubbing.[5]

Section 5: First Aid and Emergency Procedures

In case of exposure or emergency, follow these first-aid measures and seek medical attention.

First-Aid Measures

 Inhalation: If inhalation of aerosol or fine spray mist occurs, move the exposed person to
fresh air and keep at rest in a position comfortable for breathing. If respiratory problems
develop, seek immediate medical attention.

o Skin Contact: Remove contaminated clothing. Wash skin with plenty of soap and water.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.

Fire-Fighting Measures

ZONYL FS-300 is nonflammable.[1] In case of a fire involving this product, use extinguishing
media appropriate for the surrounding fire.

Accidental Release Measures
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For spills, wear appropriate personal protective equipment. Absorb the spill with inert material
(e.g., sand, earth) and place it in a suitable container for disposal. Prevent the spill from
entering drains or waterways.

This guide provides a comprehensive overview of the safety and handling of ZONYL FS-300 in
a laboratory setting. Researchers should always consult the most current and specific Safety
Data Sheet for the product they are using and adhere to all institutional and regulatory
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [ZONYL FS-300: A Comprehensive Laboratory Safety
and Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1180619#zonyl-fs-300-safety-data-sheet-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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